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Compound of Interest

Compound Name: Gancaonin M

Cat. No.: B175547

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gancaonin M, a prenylated isoflavone primarily isolated from the roots of Glycyrrhiza uralensis
Fisch, presents a promising scaffold for drug discovery and development.[1] As with any
compound intended for therapeutic use, a thorough understanding of its physicochemical
properties is paramount. This technical guide provides a comprehensive overview of the
available solubility and stability data for Gancaonin M. Due to the limited publicly available
experimental data for this specific compound, this document also furnishes detailed
experimental protocols for determining its solubility and stability profiles, drawing from
established methodologies for flavonoids and isoflavones. Furthermore, this guide includes
workflow diagrams and a representative signaling pathway to aid researchers in their
investigations.

Physicochemical Properties of Gancaonin M

Gancaonin M is classified as a 4'-O-methylisoflavone.[2] Its fundamental properties are
summarized below.
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Property Value Source

Molecular Formula C21H2005 PubChem|[3]

Molecular Weight 352.39 g/mol PubChem][3]

Melting Point 139 - 141 °C FooDBJ2]

Water Solubility (Estimated) 0.2753 mg/L at 25 °C The Good Scents Company[4]
Experimental Water Solubility Not Available FooDBJ2]

Note: The provided water solubility is an estimated value. Experimentally determined data is
crucial for accurate formulation development.

Solubility Profile: Experimental Protocol

A comprehensive understanding of a compound's solubility in various solvents is critical for
formulation, purification, and analytical method development. The following protocol outlines a
standard procedure for determining the solubility of Gancaonin M.

Materials and Equipment

e Gancaonin M (high purity solid)
e Solvents:
o Purified Water (Type )
o Phosphate Buffered Saline (PBS) at various pH values (e.g., 5.8, 6.8, 7.4)
o Ethanol (95% and absolute)
o Methanol
o Acetonitrile
o Dimethyl Sulfoxide (DMSO)

o Propylene Glycol
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o Polyethylene Glycol 400 (PEG 400)

e Analytical balance

 Vials with screw caps

e Thermostatic shaker/incubator

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with UV detector

Syringe filters (0.22 pm)

Experimental Workflow: Solubility Determination
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Preparation

Equilibhration

Sample Processing

[Centrifuge to pellet undissolved SO"(D

;

Gilter supernatant through 0.22 um syringe fiIteD

;

G)ilute sample with mobile phasa

Quantification
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Gancaonin M: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175547#gancaonin-m-solubility-and-stability-datal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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